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Compound of Interest

O-Benzyl Posaconazole-4-
Compound Name:
hydroxyphenyl-d4

Cat. No. B131116

For Researchers, Scientists, and Drug Development Professionals

Introduction

0O-Benzyl Posaconazole-4-hydroxyphenyl-d4 is a deuterated analog of a key intermediate in
the synthesis of Posaconazole, a broad-spectrum triazole antifungal agent. The incorporation
of deuterium atoms at the 4-hydroxyphenyl moiety provides a valuable tool for various research
applications, including pharmacokinetic studies, metabolic profiling, and use as an internal
standard in analytical methods. This technical guide provides an in-depth overview of O-Benzyl
Posaconazole-4-hydroxyphenyl-d4, including its chemical properties, potential manufacturing
sources, a representative synthesis workflow, and analytical considerations.

Chemical and Physical Properties

0O-Benzyl Posaconazole-4-hydroxyphenyl-d4 is a stable, isotopically labeled compound. The
deuterium labeling on the phenyl ring offers a distinct mass signature for mass spectrometry-
based analysis without significantly altering the chemical properties of the molecule.
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Property Value Source

) O-Benzyl Posaconazole-4-
Chemical Name
hydroxyphenyl-d4

CAS Number 1246814-94-7 [1]
Molecular Formula C30H31D4Ns03 [1]
Molecular Weight 517.66 g/mol [1]
Appearance Solid (Typical)

Recommended to be stored
Storage Conditions under conditions specified in [2]

the Certificate of Analysis.

Manufacturing and Supply

Several manufacturers specialize in the synthesis of isotopically labeled compounds for
research and pharmaceutical development. The following companies have been identified as
potential suppliers of O-Benzyl Posaconazole-4-hydroxyphenyl-d4 and related deuterated
analogs of Posaconazole. Researchers are advised to request a Certificate of Analysis (CoA)
from the manufacturer to obtain lot-specific data on purity, isotopic enrichment, and other
quality control parameters.

o MedChemExpress: Offers O-Benzyl Posaconazole-4-hydroxyphenyl-d4 (Cat. No.: HY-
10450S).[1]

o Pharmaffiliates: Lists O-Benzyl Posaconazole-d4 (a related compound) and various other
Posaconazole impurities and standards.

o Clearsynth: Provides O-Benzyl Posaconazole-d4 (a related compound) and other stable
isotope-labeled compounds.

While a specific Certificate of Analysis for O-Benzyl Posaconazole-4-hydroxyphenyl-d4 was
not publicly available at the time of this writing, a CoA for the non-deuterated analog, O-Benzyl
Posaconazole, from MedChemExpress indicates a purity of 98.82% as determined by HPLC,
which can serve as an indicator of the quality that may be expected.
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Representative Synthesis Workflow

The synthesis of O-Benzyl Posaconazole-4-hydroxyphenyl-d4 is a multi-step process. While
a specific, detailed protocol for this deuterated compound is not publicly available, a
representative synthesis can be conceptualized based on the known synthesis of
Posaconazole and its intermediates. The key steps would involve the synthesis of a deuterated
4-hydroxyphenylpiperazine intermediate and its subsequent coupling with the O-benzyl-
protected Posaconazole side chain.

Diagram: Conceptual Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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